Cas no 1250279-81-2 (1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine)

• Product Name: 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine
• CAS No: 1250279-81-2
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 4581546
• Update Time: 2025-11-01

1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine
• 3-Piperidinamine, 1-(2,6-dimethyl-4-pyrimidinyl)-

• Inchi： 1S/C11H18N4/c1-8-6-11(14-9(2)13-8)15-5-3-4-10(12)7-15/h6,10H,3-5,7,12H2,1-2H3
• InChI Key： JDXUDOOOELZRMX-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C)N=2)CCCC(N)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.7±42.0 °C at 760 mmHg
• Flash Point: 170.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine

Introduction to 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine (CAS No. 1250279-81-2)

1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine, identified by its CAS number 1250279-81-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework, featuring a piperidine core linked to a 2,6-dimethylpyrimidine moiety, positions it as a versatile scaffold for developing novel therapeutic agents.

The structural composition of 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine includes a pyrimidine ring substituted with two methyl groups at the 2 and 6 positions, enhancing its lipophilicity and metabolic stability. The piperidine nitrogen at the 3-position provides a hydrogen bonding capability, which is crucial for interactions with biological targets. Such structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds with multivalent interactions, particularly those capable of binding to protein targets with high affinity and selectivity. The 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine scaffold aligns well with this trend, as it can be modified to enhance binding properties while maintaining favorable pharmacokinetic profiles. This flexibility has led to its incorporation in several research programs aimed at developing small-molecule inhibitors and modulators.

One of the most compelling aspects of 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine is its potential in targeting enzymes and receptors involved in critical biological pathways. For instance, modifications to the compound have been explored for their ability to interact with kinases and other signaling proteins. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain enzymatic targets, making them promising candidates for further preclinical evaluation.

The synthesis of 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine ring onto the pyrimidine backbone typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process.

Recent advancements in computational chemistry have further enhanced the design and optimization of compounds like 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key interaction points between the compound and its biological targets. These insights have guided the development of more potent analogs with improved pharmacological properties.

The pharmacological profile of 1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amine is under active investigation in several academic and industrial research laboratories. Researchers are particularly interested in its potential as a lead compound for treating inflammatory diseases, cancer, and neurological disorders. The compound’s ability to modulate protein-protein interactions makes it a valuable tool for exploring new therapeutic strategies.

In conclusion,1-(2,6-dimethylpyrimidin-4-yl)piperidin-3-amineserves as a promising scaffold for drug discovery, offering unique structural features that can be leveraged to develop novel therapeutics. Its synthesis remains an area of active research, with ongoing efforts aimed at improving yield and scalability. As computational methods continue to evolve, the design and optimization of such compounds will become more efficient, accelerating their transition from laboratory research to clinical applications.